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Compound of Interest

Compound Name: 4-Amino-1-methylisoquinoline

CAS No.: 104704-41-8

Cat. No.: B188570

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The isoquinoline scaffold is a prominent heterocyclic motif found in a vast array of natural

products and synthetic compounds exhibiting significant biological activities. Within this class of

molecules, 1-methylisoquinolin-4-amine represents a synthetically accessible derivative with

potential for exploration in medicinal chemistry and drug discovery. The strategic placement of

a methyl group at the 1-position and an amino group at the 4-position can significantly

influence the molecule's physicochemical properties, reactivity, and biological target

interactions. This guide provides a comprehensive overview of 1-methylisoquinolin-4-amine,

including its nomenclature, predicted properties, a plausible synthetic route, and its potential

applications in the field of drug development.

IUPAC Nomenclature and Structural Elucidation
The formal IUPAC name for the compound with a methyl group at the first position and an

amino group at the fourth position of an isoquinoline ring is 1-methylisoquinolin-4-amine.
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The structure of isoquinoline is a bicyclic aromatic system where a benzene ring is fused to a

pyridine ring. The numbering of the isoquinoline ring system commences from the carbon atom

adjacent to the nitrogen in the pyridine ring and proceeds around the carbocyclic ring.

Below is a diagram illustrating the numbering of the isoquinoline core and the structure of 1-

methylisoquinolin-4-amine.

Figure 1. Numbering of the isoquinoline ring system and the chemical structure of 1-

methylisoquinolin-4-amine.

Physicochemical Properties (Predicted)
Due to the absence of experimental data for 1-methylisoquinolin-4-amine in publicly available

databases, its physicochemical properties have been predicted based on the known properties

of the parent compounds, 1-methylisoquinoline[1] and 4-aminoisoquinoline.
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Property Predicted Value Rationale

Molecular Formula C10H10N2
Based on the chemical

structure.

Molecular Weight 158.20 g/mol
Calculated from the molecular

formula.

Appearance
Likely a solid at room

temperature
4-Aminoisoquinoline is a solid.

Melting Point

Expected to be higher than 1-

methylisoquinoline (liquid at

room temperature) and

potentially in the range of

related aminoisoquinolines.

Introduction of the polar amino

group and potential for

hydrogen bonding will increase

the melting point compared to

1-methylisoquinoline.

Boiling Point
Significantly higher than 1-

methylisoquinoline (242 °C)

The amino group will increase

intermolecular forces, raising

the boiling point.

Solubility

Likely soluble in organic

solvents like ethanol,

methanol, and DMSO.

Potentially slightly soluble in

water, with solubility increasing

in acidic conditions due to the

basicity of the amino group

and the ring nitrogen.

Based on the general solubility

of similar aromatic amines and

heterocyclic compounds.

pKa

The ring nitrogen is expected

to have a pKa around 5-6,

similar to isoquinoline. The

exocyclic amino group will

have a lower pKa than typical

aliphatic amines due to the

electron-withdrawing nature of

the aromatic ring.

Based on the pKa of

isoquinoline and aniline

derivatives.
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Synthesis of 1-methylisoquinolin-4-amine
A plausible synthetic route to 1-methylisoquinolin-4-amine can be designed based on

established methodologies for the synthesis of substituted isoquinolines. A common and

effective method is the Bischler-Napieralski reaction, followed by dehydrogenation and

subsequent functional group manipulations.

Synthetic Workflow
Synthetic Workflow for 1-methylisoquinolin-4-amine

N-(2-Phenylethyl)acetamide

3,4-Dihydro-1-methylisoquinoline

Bischler-Napieralski
(POCl3, P2O5)

1-Methylisoquinoline

Dehydrogenation
(Pd/C, heat)

1-Methyl-4-nitroisoquinoline

Nitration
(HNO3, H2SO4)

1-methylisoquinolin-4-amine

Reduction
(Fe/HCl or H2, Pd/C)

Click to download full resolution via product page

Figure 2. Proposed synthetic workflow for 1-methylisoquinolin-4-amine.
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Step-by-Step Experimental Protocol
Step 1: Synthesis of N-(2-Phenylethyl)acetamide

To a solution of 2-phenylethylamine (1.0 eq) in a suitable solvent such as dichloromethane or

tetrahydrofuran, add triethylamine (1.2 eq).

Cool the mixture to 0 °C in an ice bath.

Slowly add acetyl chloride (1.1 eq) dropwise to the cooled solution.

Allow the reaction to warm to room temperature and stir for 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water and extract the product with an organic

solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield N-(2-phenylethyl)acetamide.

Step 2: Bischler-Napieralski Cyclization to 3,4-Dihydro-1-methylisoquinoline

In a round-bottom flask, place N-(2-phenylethyl)acetamide (1.0 eq).

Add a dehydrating agent such as phosphorus pentoxide (P₂O₅, 2.0 eq) or phosphorus

oxychloride (POCl₃, 3.0 eq) in a suitable solvent like toluene or acetonitrile.

Heat the mixture to reflux for 4-6 hours.

Monitor the reaction by TLC.

After completion, cool the reaction mixture and carefully quench by pouring it onto ice.

Basify the aqueous solution with a strong base (e.g., NaOH) to a pH of >10.

Extract the product with an organic solvent, dry the combined organic layers, and

concentrate to give crude 3,4-dihydro-1-methylisoquinoline.
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Step 3: Dehydrogenation to 1-Methylisoquinoline

Dissolve the crude 3,4-dihydro-1-methylisoquinoline in a high-boiling solvent such as xylene

or decalin.

Add 10% palladium on carbon (Pd/C) catalyst (5-10 mol%).

Heat the mixture to reflux for 12-24 hours.

Monitor the reaction by TLC or GC-MS.

After completion, cool the reaction, filter off the catalyst through a pad of Celite, and wash

with the solvent.

Concentrate the filtrate under reduced pressure to obtain 1-methylisoquinoline.[1]

Step 4: Nitration of 1-Methylisoquinoline

To a mixture of concentrated sulfuric acid and fuming nitric acid at 0 °C, slowly add 1-

methylisoquinoline.

The regioselectivity of nitration can be influenced by the reaction conditions. Nitration of

isoquinoline itself can yield a mixture of 5-nitro and 8-nitroisoquinoline. The presence of the

methyl group at the 1-position may direct nitration to the 4-position, although this would need

experimental verification.

Stir the reaction at a controlled temperature (e.g., 0-10 °C) for a specified time.

Carefully pour the reaction mixture onto ice and neutralize with a base to precipitate the

product.

Filter, wash with water, and dry the crude 1-methyl-4-nitroisoquinoline.

Step 5: Reduction of the Nitro Group to 1-methylisoquinolin-4-amine

Suspend the crude 1-methyl-4-nitroisoquinoline in a mixture of ethanol and water.

Add iron powder (excess) and a catalytic amount of hydrochloric acid.
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Heat the mixture to reflux for 2-4 hours.

Monitor the disappearance of the starting material by TLC.

Upon completion, cool the reaction, filter through Celite to remove the iron salts, and wash

with ethanol.

Concentrate the filtrate, and then basify the residue with an aqueous base.

Extract the product with an organic solvent, dry the organic layer, and concentrate to yield 1-

methylisoquinolin-4-amine.

Purification can be achieved by column chromatography or recrystallization.

Reactivity and Potential Biological Applications
The chemical reactivity of 1-methylisoquinolin-4-amine is dictated by the interplay of its

constituent functional groups.

The Amino Group: The primary amino group at the 4-position is a nucleophilic center and

can undergo various reactions such as acylation, alkylation, and diazotization. This allows for

the synthesis of a wide range of derivatives with potentially diverse biological activities.

The Isoquinoline Ring: The isoquinoline ring system can undergo electrophilic aromatic

substitution, although the electron-donating amino group will activate the ring towards

substitution, while the pyridine nitrogen will have a deactivating effect. The position of

substitution will be influenced by both the amino and methyl groups.

The Methyl Group: The methyl group at the 1-position can be a site for oxidation or

condensation reactions under specific conditions.

The 4-aminoquinoline scaffold is a well-established pharmacophore present in numerous

drugs, most notably the antimalarial agent chloroquine.[2] Derivatives of 4-aminoquinoline have

been investigated for a wide range of therapeutic applications, including anticancer, antiviral,

and anti-inflammatory activities. The introduction of a methyl group at the 1-position of the

isoquinoline core in 1-methylisoquinolin-4-amine could modulate the biological activity profile

compared to its quinoline and isoquinoline analogues.
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Potential areas for investigation of the biological activity of 1-methylisoquinolin-4-amine and its

derivatives include:

Anticancer Agents: Many substituted quinolines and isoquinolines have demonstrated

cytotoxic effects against various cancer cell lines.

Antimalarial and Antiparasitic Agents: The 4-aminoquinoline core is a key structural feature

for antimalarial activity.

Kinase Inhibitors: The planar aromatic structure of the isoquinoline ring makes it a suitable

scaffold for designing inhibitors of various protein kinases, which are important targets in

cancer and inflammatory diseases.

Conclusion
1-methylisoquinolin-4-amine is a structurally intriguing molecule that combines the key features

of the bioactive isoquinoline and 4-aminoquinoline scaffolds. While experimental data for this

specific compound is limited, its synthesis is feasible through established chemical

transformations. The versatile reactivity of the amino group and the isoquinoline ring provides

ample opportunities for the generation of diverse chemical libraries for biological screening.

Further investigation into the synthesis and biological evaluation of 1-methylisoquinolin-4-

amine and its derivatives is warranted to explore its full potential in drug discovery and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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